methyl 4-methyl-3-(4-morpholinylsulfonyl)benzoate

• IUPAC Name: methyl 4-methyl-3-morpholin-4-ylsulfonylbenzoate
• InChI: InChI=1S/C13H17NO5S/c1-10-3-4-11(13(15)18-2)9-12(10)20(16,17)14-5-7-19-8-6-14/h3-4,9H,5-8H2,1-2H3
• InChI Key: XYBDMOZNHSWIEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC)S(=O)(=O)N2CCOCC2
• Molecular Formula: C13H17NO5S
• Molecular Weight: 299.34 g/mol

Description

Methyl 4-methyl-3-(4-morpholinylsulfonyl)benzoate is a chemical compound that has been widely used in scientific research due to its potential therapeutic applications. This compound is commonly referred to as MMBS and has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of MMBS is not fully understood. However, it has been shown to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are involved in the production of inflammatory mediators, so the inhibition of their activity may explain the anti-inflammatory and analgesic effects of MMBS. Additionally, MMBS has been shown to induce apoptosis in cancer cells, which may explain its antitumor properties.
Biochemical and Physiological Effects:
MMBS has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. Additionally, MMBS has been shown to inhibit the growth of cancer cells in vitro and in vivo. MMBS has also been studied for its potential to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using MMBS in lab experiments is that it has been well-studied and its synthesis method is well-established. Additionally, MMBS has been shown to have a wide range of potential therapeutic applications, making it a versatile compound for research. However, one limitation of using MMBS in lab experiments is that it may have off-target effects, which could complicate the interpretation of results.

Future Directions

There are many future directions for research on MMBS. One area of research could be to further investigate its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, MMBS could be studied in combination with other compounds to determine if it has synergistic effects. Finally, the development of more specific inhibitors of COX-2 and LOX could help to elucidate the mechanism of action of MMBS and other compounds with similar effects.
Conclusion:
In conclusion, MMBS is a chemical compound that has been widely used in scientific research due to its potential therapeutic applications. Its synthesis method is well-established, and it has been shown to have anti-inflammatory, analgesic, and antitumor properties. Additionally, MMBS has been studied for its potential to treat neurological disorders such as Alzheimer's disease and Parkinson's disease. While there are limitations to using MMBS in lab experiments, there are many future directions for research on this compound.

Scientific Research Applications

MMBS has been used in a variety of scientific research applications due to its potential therapeutic effects. It has been shown to have anti-inflammatory, analgesic, and antitumor properties. Additionally, MMBS has been studied for its potential to treat neurological disorders such as Alzheimer's disease and Parkinson's disease.